Cas no 1259-02-5 (Cholane-12,24-diol,dimethanesulfonate, (5b,12a)- (9CI))

1259-02-5 structure
Product name:Cholane-12,24-diol,dimethanesulfonate, (5b,12a)- (9CI)
Cholane-12,24-diol,dimethanesulfonate, (5b,12a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cholane-12,24-diol,dimethanesulfonate, (5b,12a)- (9CI)
- [(4R)-4-[(8R,9S,10S,13R,14S,17R)-10,13-dimethyl-12-methylsulfonyloxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentyl] methanesulfonate
- DTXSID70925312
- NSC-67659
- 1259-02-5
- cholane-12,24-diyl dimethanesulfonate
- NSC67659
-
- Inchi: InChI=1S/C26H46O6S2/c1-18(9-8-16-31-33(4,27)28)21-13-14-22-20-12-11-19-10-6-7-15-25(19,2)23(20)17-24(26(21,22)3)32-34(5,29)30/h18-24H,6-17H2,1-5H3
- InChI Key: DYOLRXLUWYGVTA-UHFFFAOYSA-N
- SMILES: CS(OCCCC(C1CCC2C3CCC4CCCCC4(C)C3CC(OS(=O)(C)=O)C12C)C)(=O)=O
Computed Properties
- Exact Mass: 518.27378
- Monoisotopic Mass: 518.274
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 935
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 638.1°Cat760mmHg
- Flash Point: 339.7°C
- Refractive Index: 1.534
- PSA: 86.74
- LogP: 7.54420
Cholane-12,24-diol,dimethanesulfonate, (5b,12a)- (9CI) Related Literature
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Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
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S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
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Siyu Ruan,Lin Wang,Yunliang Li,Peiyu Li,Yuhan Ren,Ruichang Gao,Haile Ma Food Funct., 2021,12, 1232-1240
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